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Compound of Interest

Compound Name: Dregeoside Dal

Cat. No.: B1157986

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the standardization and quality control of
Dregeoside Dal, a C21 steroidal glycoside with potential therapeutic applications, isolated
from Dregea volubilis (syn. Wattakaka volubilis). Due to the limited availability of specific
validated analytical methods for Dregeoside Dal, this document establishes a robust quality
control framework by drawing comparisons with well-characterized, structurally related C21
steroidal glycosides from the Apocynaceae family, namely Tenacissoside H and Caudatin. The
experimental data and protocols presented herein are based on established and validated
methods for these alternative compounds, providing a reliable blueprint for the development of
a specific quality control monograph for Dregeoside Dal.

Compound Identification and Physicochemical
Properties

Dregeoside Dal is a polyhydroxypregnane glycoside. Its definitive identification relies on a
combination of spectroscopic techniques.

Table 1: Physicochemical and Spectroscopic Data for Dregeoside Dal Identification
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Parameter Data for Dregeoside Dal Method of Analysis

High-Resolution Mass

Molecular Formula Ca2H70015
Spectrometry (HRMS)

Molecular Weight 815.00 g/mol Mass Spectrometry (MS)

Key signals include
characteristic sugar anomeric 1H Nuclear Magnetic

IH-NMR
protons and steroidal methyl Resonance Spectroscopy
protons.
Characteristic signals for the )
] 13C Nuclear Magnetic
BBC-NMR steroidal backbone and sugar

o Resonance Spectroscopy
moieties.

Comparison of *H and 13C-
o NMR spectral data with _ _
Identification ) ) ) ) Spectroscopic Analysis
published literature is essential

for unambiguous identification.

Proposed Analytical Methods for Quantification

High-Performance Liquid Chromatography (HPLC) coupled with Diode Array Detection (DAD)
or, for higher sensitivity and specificity, Ultra-Performance Liquid Chromatography coupled with
Tandem Mass Spectrometry (UPLC-MS/MS) are the recommended techniques for the
quantification of Dregeoside Dal. The following sections detail validated methods for
analogous compounds that can be adapted for Dregeoside Dal.

Comparative Analytical Methods: Dregeoside Dal,
Tenacissoside H, and Caudatin

The standardization of Dregeoside Dal can be benchmarked against established methods for
other C21 steroidal glycosides. Tenacissoside H, from Marsdenia tenacissima, and Caudatin,
from Cynanchum auriculatum, are excellent comparative compounds due to their structural
similarity and the availability of validated analytical methods.

Table 2: Comparison of UPLC-MS/MS and HPLC-DAD Methods for C21 Steroidal Glycosides
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Proposed Method

Validated Method

Validated Method

Parameter for Dregeoside Dal for Tenacissoside .
for Caudatin[3]
(Adaptable) H[1][2]
Analytical Technique UPLC-MS/MS UPLC-MS/MS HPLC-DAD

UPLC HSS T3 (50

UPLC HSS T3 (50

ODS C18 (250 mm x

Column mm x 2.1 mm, 1.8 mm x 2.1 mm, 1.8
) 10 mm)
pm) or equivalent pm)
Acetonitrile and Water  Acetonitrile and Water
Mobile Phase (containing 0.1% (containing 0.1% Acetonitrile and Water
Formic Acid) Formic Acid)
Elution Mode Gradient Gradient Gradient
Flow Rate 0.4 mL/min 0.4 mL/min 2 mL/min
ESI+, Multiple
Detection Reaction Monitoring ESI+, MRM UV at 220 nm
(MRM)
Linearity Range To be determined 5-2000 ng/mL Not specified
LLOQ To be determined 5 ng/mL Not specified
Precision (RSD%) To be determined <15% Not specified
Accuracy (%) To be determined 85-115% Not specified
Recovery (%) To be determined > 80% Not specified

Experimental Protocols

The following are detailed experimental protocols for the extraction and analysis of

Tenacissoside H and Caudatin, which can be adapted for the development and validation of a

method for Dregeoside Dal.

Sample Preparation: Extraction of C21 Steroidal

Glycosides
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A generalized solid-phase extraction (SPE) method is effective for isolating C21 steroidal
glycosides from plant material.

Experimental Workflow for Extraction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1157986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

